Cas no 898411-76-2 (2-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide)

• Product Name: 2-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide
• CAS No: 898411-76-2
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 5481800
• Update Time: 2025-07-03

2-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• FSPLDLSUOXUVIA-UHFFFAOYSA-N
• 2-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

• Inchi： 1S/C20H20N2O2/c1-13-5-2-3-7-17(13)20(24)21-16-11-14-6-4-10-22-18(23)9-8-15(12-16)19(14)22/h2-3,5,7,11-12H,4,6,8-10H2,1H3,(H,21,24)
• InChI Key： FSPLDLSUOXUVIA-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

Recent Advances in the Study of 2-methyl-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide (CAS: 898411-76-2)

The compound 2-methyl-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide (CAS: 898411-76-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The tricyclic core structure of the molecule, combined with the benzamide moiety, allows for selective binding to target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions and optimize the compound's pharmacokinetic properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. Notably, the compound has shown low cytotoxicity in normal cell lines, suggesting a favorable safety profile for potential therapeutic use. Further investigations are underway to explore its applications in treating chronic inflammatory diseases and certain types of cancer.

The synthesis of 2-methyl-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide has been optimized to improve yield and purity, with recent reports detailing novel catalytic methods that reduce the need for hazardous reagents. These advancements not only enhance the scalability of production but also align with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-methyl-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide represents a compelling area of research with significant potential for addressing unmet medical needs. Continued exploration of its biological activities and optimization of its chemical properties will be crucial in unlocking its full therapeutic potential.